Cas no 46165-46-2 (1H-Tetrazole, 1-cyclohexyl-5-ethyl-)

• Product Name: 1H-Tetrazole, 1-cyclohexyl-5-ethyl-
• CAS No: 46165-46-2
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 2639504
• PubChem ID: 206250
• Update Time: 2025-04-21

1H-Tetrazole, 1-cyclohexyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-ethyltetrazole
• 1-Cyclohexyl-5-ethyl-1H-tetrazole
• DTXCID10119238
• 46165-46-2
• SCHEMBL15014082
• 1H-Tetrazole, 1-cyclohexyl-5-ethyl-
• TT-18
• DTXSID70196747
• BRN 0157470

• Inchi： 1S/C9H16N4/c1-2-9-10-11-12-13(9)8-6-4-3-5-7-8/h8H,2-7H2,1H3
• InChI Key： YEZHWPUHDLFLLW-UHFFFAOYSA-N
• SMILES： N1(C(CC)=NN=N1)C1CCCCC1

Computed Properties

• Exact Mass: 180.137496527Da
• Monoisotopic Mass: 180.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų